Mass Spectrometric Resolution: Quantifiable M+4 Da Shift vs. Unlabeled FOY-251
FOY 251-d4 incorporates four deuterium atoms, resulting in a molecular weight of 413.44 g/mol, which is 4.03 Da greater than the unlabeled FOY-251 (409.41 g/mol) . This mass differential is the foundational requirement for use as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS, enabling distinct m/z detection channels for the analyte and internal standard .
| Evidence Dimension | Molecular Mass |
|---|---|
| Target Compound Data | 413.44 g/mol |
| Comparator Or Baseline | FOY-251 (unlabeled): 409.41 g/mol |
| Quantified Difference | +4.03 Da (M+4) |
| Conditions | Chemical formula: C17H15D4N3O7S vs. C17H19N3O7S |
Why This Matters
The +4 Da mass shift ensures baseline chromatographic and mass spectrometric resolution from the unlabeled analyte, eliminating signal cross-talk in quantitative assays.
